Cas no 887976-37-6 (3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-)

3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]- structure
887976-37-6 structure
Product Name:3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
CAS No:887976-37-6
MF:C14H7F6NO2
MW:335.201304674149
CID:714125
PubChem ID:24729977
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
    • 6-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
    • 6-[3,5-bis(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
    • 3-Pyridinecarboxylicacid,6-[3,5-bis(trifluoromethyl)phenyl]
    • 887976-37-6
    • AB24410
    • DTXSID20647032
    • Inchi: 1S/C14H7F6NO2/c15-13(16,17)9-3-8(4-10(5-9)14(18,19)20)11-2-1-7(6-21-11)12(22)23/h1-6H,(H,22,23)
    • InChI Key: MMTVUCXSTASRFJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C2C=CC(C(=O)O)=CN=2)C=1)(F)F

Computed Properties

  • Exact Mass: 335.03800
  • Monoisotopic Mass: 335.03809744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 4.48440
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